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Compound of Interest

Compound Name: 7-Bromoindoline

CAS No.: 62813-85-8

Cat. No.: B1279588

Get Quote

7-Bromoindoline is a heterocyclic aromatic organic compound featuring an indoline core

substituted with a bromine atom at the 7-position.[1] As a versatile synthetic intermediate, it

serves as a crucial building block in the fields of medicinal chemistry and materials science.[2]

The strategic placement of the bromine atom provides a reactive handle for a multitude of

cross-coupling reactions, enabling the construction of complex molecular architectures.[2] This

reactivity, combined with the inherent biological relevance of the indoline scaffold, makes 7-
Bromoindoline a high-value precursor in the synthesis of novel pharmaceuticals, particularly

kinase inhibitors and receptor antagonists.[2] This guide offers a comprehensive overview of its

chemical properties, structure, synthesis, reactivity, and applications for professionals in drug

discovery and development.

PART 1: Core Chemical and Physical Properties
A thorough understanding of the fundamental properties of 7-Bromoindoline is essential for its

effective use in synthesis and research.
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The foundational structure of 7-Bromoindoline consists of a bicyclic system where a benzene

ring is fused to a five-membered nitrogen-containing ring. The bromine atom is attached to the

benzene moiety at the position adjacent to the fused carbon atom on the nitrogen side.

IUPAC Name: 7-bromo-2,3-dihydro-1H-indole[1]

CAS Number: 62813-85-8[1]

Molecular Formula: C₈H₈BrN[1]

Molecular Weight: 198.06 g/mol [1]

Caption: Chemical structure of 7-Bromoindoline (C₈H₈BrN).

Physicochemical Data
The physical properties of 7-Bromoindoline are critical for determining appropriate solvents,

reaction temperatures, and storage conditions.

Property Value Source(s)

Molecular Weight 198.06 g/mol [1]

Appearance

Data not consistently available;

related compounds are often

off-white to brownish solids.

[3]

Topological Polar Surface Area 12 Å² [1]

Storage Temperature 2-8°C, sealed, dry, light-proof [2]

PART 2: Spectroscopic Profile
Spectroscopic analysis is fundamental to confirming the identity and purity of 7-
Bromoindoline. The following data represent expected values based on its structure.
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Spectroscopic Technique Characteristic Features

¹H NMR

Signals corresponding to the aromatic protons

on the benzene ring, two methylene (-CH₂)

groups of the dihydro-pyrrole ring, and the N-H

proton. The bromine atom will influence the

chemical shifts of adjacent aromatic protons.

¹³C NMR

Resonances for the eight carbon atoms. The

carbon atom bonded to the bromine (C7) will

show a characteristic shift, and the other

aromatic and aliphatic carbons will be distinct. A

spectrum is available for viewing on PubChem.

[1]

Infrared (IR) Spectroscopy

Absorption bands indicating N-H stretching, C-H

stretching (aromatic and aliphatic), C=C

stretching of the aromatic ring, and C-Br

stretching.

Mass Spectrometry (MS)

A molecular ion peak (M⁺) and a characteristic

M+2 peak of nearly equal intensity, which is

indicative of the presence of a single bromine

atom due to its isotopic distribution (⁷⁹Br and

⁸¹Br). The exact mass is 196.98401 Da.[1]

PART 3: Synthesis and Reactivity
7-Bromoindoline's utility stems from its accessible synthesis and predictable reactivity, making

it a cornerstone for building more complex molecules.

Synthetic Pathway: Reduction of 7-Bromoindole
A common and direct method for preparing 7-Bromoindoline is through the reduction of its

aromatic precursor, 7-bromoindole. This transformation targets the C2-C3 double bond of the

indole's pyrrole ring.
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Purification

(e.g., Column Chromatography)
7-BromoindolineFinal Product
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Caption: General workflow for the synthesis of 7-Bromoindoline via reduction.

Representative Experimental Protocol: Reduction of 7-Bromoindole

This protocol is a representative example and should be adapted and optimized based on

laboratory conditions and scale.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 7-

bromoindole (1.0 equivalent) in glacial acetic acid.

Reagent Addition: Cool the solution in an ice bath. Add sodium cyanoborohydride

(NaBH₃CN) (approx. 2.0-3.0 equivalents) portion-wise, ensuring the temperature remains

controlled.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the

reaction's progress using Thin Layer Chromatography (TLC) until the starting material is

consumed.

Work-up: Carefully quench the reaction by slowly adding water. Neutralize the mixture with a

saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl

acetate. Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude

product via flash column chromatography on silica gel to yield pure 7-Bromoindoline.

Chemical Reactivity
The reactivity of 7-Bromoindoline is dominated by two key sites: the bromine-substituted C7

position on the aromatic ring and the secondary amine at the N1 position.
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Palladium-Catalyzed Cross-Coupling Reactions: The C-Br bond at the 7-position is a prime

site for forming new carbon-carbon and carbon-heteroatom bonds.[4] This makes 7-
Bromoindoline an excellent substrate for:

Suzuki-Miyaura Coupling: To introduce aryl or vinyl groups.[4]

Buchwald-Hartwig Amination: To form C-N bonds.

Sonogashira Coupling: To introduce alkynyl groups.[4]

Heck Reaction: To introduce vinyl groups.[5]

N-Functionalization: The secondary amine (N-H) is nucleophilic and can be readily

functionalized. Common reactions include acylation, alkylation, and arylation, which are often

performed after protecting the amine to prevent interference with other reaction steps.

PART 4: Applications in Drug Discovery
7-Bromoindoline is rarely the final active pharmaceutical ingredient (API) but is a critical

intermediate for building the core structures of numerous drug candidates.
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Drug Discovery Workflow
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Caption: Role of 7-Bromoindoline in a typical drug discovery workflow.
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The ability to use the 7-bromo position for strategic modifications allows medicinal chemists to

systematically explore the structure-activity relationship (SAR) of a compound series. By

introducing different chemical groups at this position, researchers can fine-tune a molecule's

potency, selectivity, and pharmacokinetic properties (ADME - Absorption, Distribution,

Metabolism, and Excretion). This makes 7-Bromoindoline an invaluable tool in the

development of targeted therapies.[6]

PART 5: Safety and Handling
Proper handling of 7-Bromoindoline is crucial to ensure laboratory safety. The compound is

classified as hazardous, and appropriate precautions must be taken.

Hazard Classification:

Causes skin irritation.[7]

Causes serious eye irritation.[7]

May cause respiratory irritation.[7]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[8][9]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator or work in a chemical

fume hood to avoid inhaling dust.[9]

Handling and Storage:

Handle in a well-ventilated area.[8]

Avoid formation of dust and aerosols.[8]

Store in a tightly closed container in a cool, dry, and well-ventilated place, protected from

light.[2][8]
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Conclusion
7-Bromoindoline has established itself as a strategic and versatile building block in modern

organic synthesis and medicinal chemistry. Its well-defined reactivity, particularly at the 7-

bromo position, provides a reliable platform for the construction of diverse and complex

molecular libraries. For researchers and drug development professionals, a comprehensive

understanding of its chemical properties, synthetic accessibility, and safe handling is

paramount to leveraging its full potential in the pursuit of novel therapeutics and advanced

materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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